molecular formula C8H9NO3 B8666653 2-[1-(Hydroxyimino)ethyl]benzene-1,4-diol

2-[1-(Hydroxyimino)ethyl]benzene-1,4-diol

Cat. No.: B8666653
M. Wt: 167.16 g/mol
InChI Key: QIXQBIKGARTNDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[1-(Hydroxyimino)ethyl]benzene-1,4-diol is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H9NO3

Molecular Weight

167.16 g/mol

IUPAC Name

2-(N-hydroxy-C-methylcarbonimidoyl)benzene-1,4-diol

InChI

InChI=1S/C8H9NO3/c1-5(9-12)7-4-6(10)2-3-8(7)11/h2-4,10-12H,1H3

InChI Key

QIXQBIKGARTNDN-UHFFFAOYSA-N

Canonical SMILES

CC(=NO)C1=C(C=CC(=C1)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(2,5-dihydroxyphenyl)ethanone (10.0 g, 65.73 mmol) in ethanol (200 mL) was added hydroxylamine hydrochloride (13.7 g, 197.2 mmol). After heating to reflux for 16 hours, the solvent was reduced under reduced pressure. Ethyl acetate (200 mL) and water were added and the mixture was extracted with ethyl acetate (3×). The combined organic layers were dried and concentrated to provide the product (10 g, 91%) as yellow solid.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
13.7 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
91%

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